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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium is an essential macronutrient and a ubiquitous second messenger in plants, playing a

pivotal role in a vast array of physiological processes. In plant cell culture, the concentration of

calcium ions (Ca²⁺) in the growth medium is a critical factor that influences cell division,

differentiation, and response to stimuli. Calcium chloride (CaCl₂) is the most common salt used

to supply calcium in plant tissue culture media. Proper preparation of calcium chloride solutions

is fundamental to achieving reproducible and optimal results in plant cell and tissue culture,

which are foundational techniques in plant biotechnology and drug development from plant-

derived compounds.

Calcium's role extends from being a structural component of cell walls and membranes to

acting as a signaling molecule in response to both developmental cues and environmental

stresses.[1] External stimuli such as pathogens, light, touch, and abiotic stresses like salinity

and cold, trigger transient changes in cytosolic Ca²⁺ concentrations.[1] These "calcium

signatures" are decoded by sensor proteins, which in turn activate downstream signaling

pathways that lead to specific cellular responses, including gene expression changes and

stress adaptation.[2][3] Therefore, the precise concentration of calcium in the culture medium

can significantly impact experimental outcomes.

These application notes provide a detailed protocol for the preparation of calcium chloride

monohydrate solutions for use in plant cell culture media, summarize calcium concentrations in
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common media formulations, and illustrate the workflow and the fundamental role of calcium in

plant cell signaling.

Data Presentation
Table 1: Molar and Mass Equivalents for Calcium
Chloride Forms
For accurate preparation of solutions, it is crucial to use the correct molecular weight for the

specific form of calcium chloride available.

Chemical Form Formula Molecular Weight ( g/mol )

Calcium Chloride Monohydrate CaCl₂·H₂O 128.99[4]

Calcium Chloride Dihydrate CaCl₂·2H₂O 147.02

Calcium Chloride Anhydrous CaCl₂ 110.98[5]

Note: Calcium chloride anhydrous is highly hygroscopic and can be difficult to weigh accurately.

The hydrated forms are more stable and recommended for preparing stock solutions.[6]

Table 2: Calcium Chloride Monohydrate Concentrations
in Common Plant Tissue Culture Media
The following table details the concentration of calcium chloride in several widely used plant

tissue culture media. The values have been converted to reflect the use of calcium chloride

monohydrate (CaCl₂·H₂O) for direct application in the following protocols.
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Medium
Formulation

CaCl₂·2H₂O (mg/L)
Equivalent

CaCl₂·H₂O (mg/L)

Final Molar
Concentration
(mM)

Murashige & Skoog

(MS)
440.0[7][8] 386.5 ~3.0

Gamborg's B5 113.2 - 150.0[4][5][9] 99.4 - 131.8 ~0.77 - 1.02

Schenk & Hildebrandt

(SH)
200.0[1][10] 175.7 ~1.36

Nitsch & Nitsch (NN)
96.0 - 166.0

(anhydrous)[11][12]
111.8 - 193.3 ~0.87 - 1.50

Lloyd & McCown

Woody Plant (WPM)

72.5 (anhydrous)[3]

[13]
84.4 ~0.65

Experimental Protocols
Protocol 1: Preparation of a 1 M Calcium Chloride
Monohydrate (CaCl₂·H₂O) Stock Solution
This protocol describes the preparation of a 1 M stock solution, which can be sterilized and

stored for later use in preparing various culture media.

Materials:

Calcium chloride monohydrate (CaCl₂·H₂O)

Deionized or Milli-Q water

Magnetic stirrer and stir bar

1000 mL volumetric flask

Beaker

Weighing scale
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Autoclavable storage bottle

Procedure:

Weighing: Accurately weigh out 128.99 g of calcium chloride monohydrate (CaCl₂·H₂O).

Dissolving: Add approximately 800 mL of deionized water to a beaker. Place a magnetic stir

bar in the beaker and place it on a magnetic stirrer. Slowly add the weighed CaCl₂·H₂O to

the water while stirring. The dissolution of calcium chloride is an exothermic reaction, so the

solution will heat up.[6]

Volume Adjustment: Once the CaCl₂·H₂O is completely dissolved, carefully transfer the

solution to a 1000 mL volumetric flask. Rinse the beaker with a small amount of deionized

water and add the rinsewater to the volumetric flask to ensure a complete transfer.

Final Volume: Allow the solution to cool to room temperature. Then, add deionized water to

bring the final volume to the 1000 mL mark.

Sterilization: Transfer the 1 M stock solution to an autoclavable bottle. Sterilize by

autoclaving at 121°C and 15 psi for 20 minutes.[6]

Storage: After cooling, store the sterile stock solution at 4°C. The solution is stable for

several months under these conditions.[14]

Protocol 2: Preparation of 1 L of Murashige & Skoog
(MS) Medium Using the Stock Solution
This protocol provides an example of how to use the 1 M CaCl₂·H₂O stock solution to prepare 1

L of MS medium.

Materials:

Prepared 1 M CaCl₂·H₂O stock solution

MS basal salt mixture (without CaCl₂)

Sucrose
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Plant growth regulators (e.g., auxins, cytokinins) as required

Deionized or Milli-Q water

pH meter

1N NaOH and 1N HCl

Magnetic stirrer and stir bar

1000 mL beaker or flask

Procedure:

Dissolve Basal Salts: Add approximately 800 mL of deionized water to a 1000 mL beaker.

Add the pre-mixed MS basal salts (without CaCl₂) and stir until completely dissolved.

Add Calcium Chloride: The standard MS medium requires 440 mg/L of CaCl₂·2H₂O, which

corresponds to a final concentration of approximately 3 mM. To achieve this using your 1 M

stock solution, add 3.0 mL of the 1 M CaCl₂·H₂O stock solution to the beaker.

Add Organic Components: Weigh and add sucrose (typically 20-30 g/L) and any other

organic supplements like myo-inositol or vitamins if not included in the basal salt mix. Stir

until dissolved.

Add Growth Regulators: Add the required plant growth regulators from their respective stock

solutions.

Adjust pH: Adjust the pH of the medium to the desired level (typically 5.7-5.8 for MS medium)

using 1N NaOH or 1N HCl while stirring.

Final Volume: Transfer the solution to a 1000 mL graduated cylinder or volumetric flask and

add deionized water to bring the final volume to 1 L.

Add Gelling Agent (if applicable): If preparing a solid medium, transfer the solution back to a

larger flask, add agar or another gelling agent (typically 6-8 g/L), and heat while stirring until

the agent is completely dissolved.
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Dispense and Sterilize: Dispense the medium into culture vessels. Seal the vessels and

sterilize by autoclaving at 121°C and 15 psi for 20 minutes.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for preparing a sterile calcium chloride monohydrate stock solution.
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Caption: A simplified diagram of the calcium signaling pathway in plant cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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